![molecular formula C8H5F3N2O B3058433 Benzimidazol-5-ol, 2-(trifluoromethyl)- CAS No. 89426-90-4](/img/structure/B3058433.png)
Benzimidazol-5-ol, 2-(trifluoromethyl)-
Overview
Description
Synthesis Analysis
A new and efficient method has been developed for the synthesis of 2-trifluoromethyl benzimidazoles, benzoxazoles, and benzothiazoles. This method involves the condensation of diamines or amino (thio)phenols with in situ generated CF3CN . The synthetic utility of the 2-trifluoromethyl benzimidazole and benzoxazole products is demonstrated via gram scale synthesis .Molecular Structure Analysis
The molecular structure of “Benzimidazol-5-ol, 2-(trifluoromethyl)-” is based on the benzimidazole core, which is a heterocyclic compound consisting of fused benzene and imidazole rings .Chemical Reactions Analysis
The reaction for the synthesis of 2-trifluoromethyl benzimidazoles proceeds via the nucleophilic addition of trifluoroacetonitrile to the amino group of the diamine derivatives to form an imidamide intermediate, followed by intramolecular cyclization .Scientific Research Applications
Antimicrobial Activity
Benzimidazole derivatives, particularly those with trifluoromethyl groups, have shown significant antimicrobial activities. A study by Zhang et al. (2014) synthesized a series of benzimidazole compounds, finding some to exhibit stronger antibacterial and antifungal properties than standard drugs like Chloromycin, Norfloxacin, and Fluconazole. These compounds, especially when combined with certain antibacterials and antifungals, showed heightened sensitivity to methicillin-resistant MRSA and Fluconazole-insensitive A. flavus. The interaction of these compounds with calf thymus DNA suggested an ability to intercalate into DNA, potentially blocking DNA replication and thus exerting antimicrobial activity (Zhang, Lin, Rasheed, & Zhou, 2014).
Antiparasitic Activity
The antiparasitic efficacy of 2-(trifluoromethyl)benzimidazole derivatives has been explored, with compounds showing potent activity against protozoa like Giardia lamblia and Entamoeba histolytica, as well as the helminth Trichinella spiralis. These compounds outperformed traditional antiparasitic drugs such as Albendazole and Metronidazole in vitro, indicating their potential as stronger antiparasitic agents. Notably, one compound matched Albendazole's activity against T. spiralis, highlighting the therapeutic potential of these benzimidazole derivatives in treating parasitic infections (Navarrete-Vázquez et al., 2001).
Polymer Science
In the field of polymer science, benzimidazole derivatives with trifluoromethyl groups have been utilized to enhance polymer properties. Choi et al. (2008) synthesized soluble polyimides from a diamine monomer containing both a benzimidazole ring and a trifluoromethyl group, resulting in polymers with high thermal stability, low coefficients of thermal expansion, and low refractive indexes. These features are attributed to the rigid-rod like structure of the polymers and the presence of trifluoromethyl pendent groups, which disrupt chain packing and increase free volume, making these polyimides suitable for advanced material applications (Choi, Chung, Hong, Park, & Kim, 2008).
Anticancer Activity
Benzimidazole derivatives, including those with trifluoromethyl groups, have been investigated for their anticancer properties. Andrzejewska et al. (2002) synthesized a series of halogenated benzimidazoles, which displayed significant antiprotozoal activity and notable anticancer activity, especially against breast and prostate cancer cell lines. The most active compound in this series was a 5,6-dichloro-2-pentafluoroethyl benzimidazole derivative, emphasizing the potential of benzimidazole derivatives in developing new anticancer therapies (Andrzejewska, Yépez-Mulia, Cedillo-Rivera, Tapia, Vilpo, Vilpo, & Kazimierczuk, 2002).
Mechanism of Action
Target of Action
Benzimidazole derivatives have been reported to exhibit diverse pharmacological activities, suggesting they may interact with multiple targets .
Mode of Action
Benzimidazole derivatives have been shown to interact with various biological targets, leading to changes in cellular processes . The trifluoromethyl group in the compound could potentially enhance its reactivity and interaction with these targets .
Biochemical Pathways
Benzimidazole derivatives have been associated with a wide range of biological activities, suggesting they may influence multiple biochemical pathways .
Pharmacokinetics
The trifluoromethyl group is known to influence the pharmacokinetic properties of drugs, potentially enhancing their stability and bioavailability .
Result of Action
Benzimidazole derivatives have been associated with a wide range of biological activities, suggesting they may exert various effects at the molecular and cellular levels .
Safety and Hazards
Future Directions
Research on benzimidazole is a main focus for many laboratories in the world to prepare better anticancer drugs . The bioactivities of benzimidazole compounds can be further improved by changing its functional groups on the core structure . This is the most popular method to promote new drugs to treat cancer .
Properties
IUPAC Name |
2-(trifluoromethyl)-3H-benzimidazol-5-ol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5F3N2O/c9-8(10,11)7-12-5-2-1-4(14)3-6(5)13-7/h1-3,14H,(H,12,13) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XKWNYYWVRVWOEN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1O)NC(=N2)C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5F3N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00237652 | |
Record name | Benzimidazol-5-ol, 2-(trifluoromethyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00237652 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.13 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
89426-90-4 | |
Record name | Benzimidazol-5-ol, 2-(trifluoromethyl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0089426904 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzimidazol-5-ol, 2-(trifluoromethyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00237652 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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